N-(4-fluorobenzyl)-N'-(2-methylphenyl)thiourea

• IUPAC Name: 1-[(4-fluorophenyl)methyl]-3-(2-methylphenyl)thiourea
• InChI: InChI=1S/C15H15FN2S/c1-11-4-2-3-5-14(11)18-15(19)17-10-12-6-8-13(16)9-7-12/h2-9H,10H2,1H3,(H2,17,18,19)
• InChI Key: SGDOSGDHCMHEBG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=S)NCC2=CC=C(C=C2)F
• Molecular Formula: C15H15FN2S
• Molecular Weight: 274.4 g/mol
• Solubility: >41.2 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(4-fluorobenzyl)-N'-(2-methylphenyl)thiourea, also known as Compound 1, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

N-(4-fluorobenzyl)-N'-(2-methylphenyl)thiourea 1 has shown promising results in various scientific research applications. It has been studied for its potential use as an anticancer agent, as it has been shown to inhibit the growth of cancer cells in vitro. Additionally, N-(4-fluorobenzyl)-N'-(2-methylphenyl)thiourea 1 has been studied for its potential use as an anti-inflammatory agent, as it has been shown to reduce inflammation in animal models.

Mechanism of Action

The mechanism of action of N-(4-fluorobenzyl)-N'-(2-methylphenyl)thiourea 1 is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which are involved in inflammatory processes. Additionally, it has been suggested that N-(4-fluorobenzyl)-N'-(2-methylphenyl)thiourea 1 may induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
N-(4-fluorobenzyl)-N'-(2-methylphenyl)thiourea 1 has been shown to have various biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in animal models. Additionally, N-(4-fluorobenzyl)-N'-(2-methylphenyl)thiourea 1 has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-fluorobenzyl)-N'-(2-methylphenyl)thiourea 1 in lab experiments is its relatively simple synthesis method. Additionally, N-(4-fluorobenzyl)-N'-(2-methylphenyl)thiourea 1 has shown promising results in various scientific research applications, making it a potentially useful tool for researchers. However, one limitation of using N-(4-fluorobenzyl)-N'-(2-methylphenyl)thiourea 1 is its limited solubility in aqueous solutions, which may make it difficult to use in certain experimental setups.

Future Directions

There are several future directions for research on N-(4-fluorobenzyl)-N'-(2-methylphenyl)thiourea 1. One potential direction is to further investigate its potential use as an anticancer agent, particularly in vivo. Additionally, further studies could be conducted to better understand its mechanism of action and to identify potential targets for its activity. Finally, efforts could be made to improve the solubility of N-(4-fluorobenzyl)-N'-(2-methylphenyl)thiourea 1 in aqueous solutions, which would make it more versatile for use in lab experiments.
In conclusion, N-(4-fluorobenzyl)-N'-(2-methylphenyl)thiourea 1 has shown promising results in various scientific research applications, making it a potentially useful tool for researchers. While its mechanism of action is not fully understood, it has been suggested to act by inhibiting certain enzymes and inducing apoptosis. Further research is needed to fully understand its potential applications and limitations.

Synthesis Methods

The synthesis of N-(4-fluorobenzyl)-N'-(2-methylphenyl)thiourea 1 involves the reaction between 4-fluorobenzylamine and 2-methylphenyl isothiocyanate. The reaction is carried out in the presence of a base, such as sodium hydroxide, and a solvent, such as dichloromethane. The resulting product is then purified using column chromatography to obtain pure N-(4-fluorobenzyl)-N'-(2-methylphenyl)thiourea 1.